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Compound of Interest

Compound Name: Acalabrutinib-D4

Cat. No.: B11932273

The proper disposal of Acalabrutinib-D4, a deuterated form of the potent Bruton's tyrosine
kinase (BTK) inhibitor, is critical for ensuring laboratory safety, environmental protection, and
regulatory compliance. As a laboratory chemical and active pharmaceutical ingredient, its
disposal is governed by stringent regulations for hazardous and pharmaceutical waste. This
guide provides essential, step-by-step procedures for researchers and drug development
professionals to handle and dispose of Acalabrutinib-D4 safely.

Hazard Identification and Classification

According to its Safety Data Sheet (SDS), Acalabrutinib-D4 is classified with specific hazards
that dictate its handling and disposal requirements. The primary hazards are summarized

below.
Hazard Classification GHS Code Description
Acute Oral Toxicity H302 Harmful if swallowed.[1]
Acute Aquatic Toxicity H400 Very toxic to aquatic life.[1]
Chronic Aquatic Toxicity H410 Very toxic to aquatic life with

long lasting effects.[1]

These classifications underscore the necessity of preventing release into the environment and
avoiding ingestion.
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Personnel Safety and Handling Protocol

Before handling Acalabrutinib-D4, it is imperative to use appropriate Personal Protective
Equipment (PPE) to minimize exposure risks.

Required Personal Protective Equipment:

Eye Protection: Wear safety goggles with side-shields.[1][2]

Hand Protection: Use protective, chemical-resistant gloves.[1][2]

Body Protection: Wear impervious clothing or a lab coat.[1][2]

Respiratory Protection: A suitable respirator should be used if dust or aerosols are
generated.[1][2]

Safe Handling Practices:

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation.[1]

[3]

Avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke in areas where the compound is handled or stored.[1][2]

Wash hands thoroughly after handling.[1][2]

Step-by-Step Disposal Procedure

The disposal of Acalabrutinib-D4 must be managed as hazardous pharmaceutical waste.
Adherence to regulations from agencies like the Environmental Protection Agency (EPA) is
mandatory.[4][5]

Step 1: Waste Segregation

« ldentify all materials contaminated with Acalabrutinib-D4, including unused product, empty
containers, and contaminated lab supplies (e.g., pipette tips, gloves, bench paper).
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o Segregate this waste from non-hazardous trash. All waste solvents containing the compound
should be kept separate and clearly marked.

Step 2: Containerization and Labeling

o Place all Acalabrutinib-D4 waste into a designated, leak-proof, and sealable hazardous
waste container.

o Clearly label the container with "Hazardous Waste," the chemical name "Acalabrutinib-D4,"
and the associated hazard pictograms (e.g., harmful, environmental hazard).

Step 3: Secure Storage

o Store the sealed waste container in a cool, well-ventilated, and secure area away from
incompatible materials such as strong acids, alkalis, or oxidizing agents.[1][3]

e The storage area should be designated for hazardous chemical waste and have restricted
access.

Step 4: Final Disposal

e Do not dispose of Acalabrutinib-D4 in the regular trash or pour it down the drain.[5][6] The
compound's high aquatic toxicity makes sink disposal particularly dangerous.

o Arrange for the collection and disposal of the waste through a licensed and approved
hazardous waste disposal company.[1]

e These specialized contractors will ensure the material is transported and disposed of in
compliance with all federal, state, and local regulations, typically via incineration at a
permitted facility.[5][7]

Accidental Spill and Release Protocol
In the event of a spill, follow these emergency procedures immediately:

o Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate non-essential
personnel.[2]
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Wear Full PPE: Don all required personal protective equipment before attempting to clean
the spill.[1]

Contain the Spill: Prevent further leakage or spreading. Keep the product away from drains
and water courses.[1][2]

Clean-Up:
o For powdered spills, carefully sweep or vacuum the material, avoiding dust formation.

o For solutions, absorb with an inert, liquid-binding material like diatomite or universal
binders.[1][2]

Decontaminate: Scrub the affected surfaces and equipment with alcohol.[1][2]

Dispose of Clean-Up Materials: Collect all contaminated cleaning materials in a sealed
hazardous waste container and dispose of it according to the procedures outlined above.[1]
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Preparation & Identification
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Caption: Workflow for the safe disposal of Acalabrutinib-D4 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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